Cas no 98642-15-0 (tert-butyl N-(3-{(tert-butoxy)carbonylamino}-2-hydroxypropyl)carbamate)

• Product Name: tert-butyl N-(3-{(tert-butoxy)carbonylamino}-2-hydroxypropyl)carbamate
• CAS No: 98642-15-0
• MF: C₁₃H₂₆N₂O₅
• MW: 290.355944156647
• MDL: MFCD12498706
• CID: 3056716
• PubChem ID: 375632
• Update Time: 2025-04-21

tert-butyl N-(3-{(tert-butoxy)carbonylamino}-2-hydroxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Di-tert-butyl (2-hydroxypropane-1,3-diyl)dicarbamate
• tert-butyl N-(3-{(tert-butoxy)carbonylamino}-2-hydroxypropyl)carbamate
• (3-tert-Butoxycarbonylamino-2-hydroxy-propyl)-carbamic Acid Tert-Butyl Ester
• AKOS005072511
• Bis(2-methyl-2-propanyl) (2-hydroxy-1,3-propanediyl)biscarbamate
• di-tert-butyl 2-hydroxypropane-1,3-diyldicarbamate
• 98642-15-0
• CS-0154398
• A12965
• Carbamic acid, (2-hydroxy-1,3-propanediyl)bis-, bis(1,1-dimethylethyl) ester
• 1,3-Di-(Boc-amino)-2-hydroxypropane
• J-520398
• YDA64215
• Di-tert-butyl(2-hydroxypropane-1,3-diyl)dicarbamate
• ZQIPILTVJGFFID-UHFFFAOYSA-N
• NSC-655454
• 1,3-Di(t-butoxycarbonylamino)-2-hydroxy propane
• tert-Butyl n-(3-[(tert-butoxycarbonyl)amino]-2-hydroxypropyl)carbamate
• tert-butyl 3-[(tert-butoxycarbonyl)amino]-2-hydroxypropylcarbamate
• DB-125976
• CHEMBL1968848
• 1.3-di(tert-butyloxycarbonylamino)propan-2-ol
• di-tert-butyl (2-hydroxy-1,3-propanediyl)biscarbamate
• Z1505708620
• tert-butyl N-{3-[(tert-butoxycarbonyl)amino]-2-hydroxypropyl}carbamate
• DTXSID20327423
• SY277437
• tert-butyl N-(3-{[(tert-butoxy)carbonyl]amino}-2-hydroxypropyl)carbamate
• N,N'-di-Boc-2-hydroxy-1,3-diaminopropane
• 1,3-di(tert-butyloxycarbonylamino)propan-2-ol
• FD-0231
• tert-butyl N-[2-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]propyl]carbamate
• SCHEMBL570033
• EN300-12448145
• NSC655454
• tert-butyl N-[3-(tert-butoxycarbonylamino)-2-hydroxy-propyl]carbamate
• MFCD12498706
• NCI60_019247

• MDL： MFCD12498706
• Inchi： 1S/C13H26N2O5/c1-12(2,3)19-10(17)14-7-9(16)8-15-11(18)20-13(4,5)6/h9,16H,7-8H2,1-6H3,(H,14,17)(H,15,18)
• InChI Key： ZQIPILTVJGFFID-UHFFFAOYSA-N
• SMILES： O(C(NCC(CNC(=O)OC(C)(C)C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 290.18417193g/mol
• Monoisotopic Mass: 290.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 96.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives